Cas no 1482374-15-1 (3-(2-chloro-4-fluorophenyl)methylpiperidin-3-ol)

• Product Name: 3-(2-chloro-4-fluorophenyl)methylpiperidin-3-ol
• CAS No: 1482374-15-1
• MF: C₁₂H₁₅ClFNO
• MW: 243.705005884171
• CID: 5977593
• PubChem ID: 65146210
• Update Time: 2025-06-10

3-(2-chloro-4-fluorophenyl)methylpiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinol, 3-[(2-chloro-4-fluorophenyl)methyl]-
• 3-(2-Chloro-4-fluorobenzyl)piperidin-3-ol
• 3-(2-chloro-4-fluorophenyl)methylpiperidin-3-ol
• 3-[(2-chloro-4-fluorophenyl)methyl]piperidin-3-ol
• EN300-1983758
• CS-0353516
• AKOS014479779
• 1482374-15-1

• Inchi： 1S/C12H15ClFNO/c13-11-6-10(14)3-2-9(11)7-12(16)4-1-5-15-8-12/h2-3,6,15-16H,1,4-5,7-8H2
• InChI Key： LMKZJGZXBGREPH-UHFFFAOYSA-N
• SMILES： N1CCCC(CC2=CC=C(F)C=C2Cl)(O)C1

Computed Properties

• Exact Mass: 243.0826200g/mol
• Monoisotopic Mass: 243.0826200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.266±0.06 g/cm3(Predicted)
• Boiling Point: 354.8±37.0 °C(Predicted)
• pka: 14.28±0.20(Predicted)

Additional information on 3-(2-chloro-4-fluorophenyl)methylpiperidin-3-ol

3-(2-Chloro-4-fluorophenyl)methylpiperidin-3-ol: A Comprehensive Overview

3-(2-Chloro-4-fluorophenyl)methylpiperidin-3-ol (CAS No. 1482374-15-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and as a tool for understanding complex biological processes.

The chemical structure of 3-(2-chloro-4-fluorophenyl)methylpiperidin-3-ol consists of a piperidine ring substituted with a 2-chloro-4-fluorophenylmethyl group and a hydroxyl group at the 3-position. The presence of these functional groups imparts specific pharmacological properties to the molecule, making it an interesting candidate for drug development.

Recent studies have highlighted the role of 3-(2-chloro-4-fluorophenyl)methylpiperidin-3-ol in modulating neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play crucial roles in regulating mood, cognition, and motor function. The compound's ability to interact with these systems has led to its evaluation in preclinical models of depression, anxiety, and Parkinson's disease.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 3-(2-chloro-4-fluorophenyl)methylpiperidin-3-ol exhibits potent serotonin reuptake inhibition (SRI) activity. This property is significant because SRIs are commonly used as antidepressants and anxiolytics. The compound was found to be effective in reducing depressive-like behaviors in animal models, suggesting its potential as a novel therapeutic agent for mood disorders.

Furthermore, 3-(2-chloro-4-fluorophenyl)methylpiperidin-3-ol has been investigated for its effects on dopaminergic signaling. Dopamine is a key neurotransmitter involved in reward pathways and motor control. Preclinical studies have shown that the compound can enhance dopaminergic transmission, which may have implications for the treatment of Parkinson's disease and other movement disorders. In a mouse model of Parkinson's disease, treatment with 3-(2-chloro-4-fluorophenyl)methylpiperidin-3-ol resulted in improved motor function and reduced neurodegeneration.

The pharmacokinetic properties of 3-(2-chloro-4-fluorophenyl)methylpiperidin-3-ol have also been extensively studied. Research indicates that the compound has favorable oral bioavailability and a relatively long half-life, which are desirable characteristics for a potential drug candidate. Additionally, it has been shown to cross the blood-brain barrier efficiently, allowing it to exert its effects on central nervous system targets.

Safety and toxicity profiles are critical considerations in drug development. Preliminary toxicological studies have indicated that 3-(2-chloro-4-fluorophenyl)methylpiperidin-3-ol is well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical models. However, further investigations are necessary to fully assess its safety profile in humans.

The potential applications of 3-(2-chloro-4-fluorophenyl)methylpiperidin-3-ol extend beyond its therapeutic uses. The compound can serve as a valuable tool for researchers studying neurotransmitter systems and their involvement in various neurological conditions. Its unique structure and pharmacological properties make it an ideal candidate for use in both basic research and drug discovery efforts.

In conclusion, 3-(2-chloro-4-fluorophenyl)methylpiperidin-3-ol (CAS No. 1482374-15-1) represents a promising compound with significant potential in the field of medicinal chemistry and pharmaceutical research. Its ability to modulate serotonin and dopamine systems, combined with favorable pharmacokinetic properties and safety profile, positions it as a viable candidate for further development as a therapeutic agent for neurological disorders.